Cas no 666847-12-7 (N-Benzyl-N-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide)

• Product Name: N-Benzyl-N-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide
• CAS No: 666847-12-7
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 2796282
• PubChem ID: 71369130
• Update Time: 2025-04-21

N-Benzyl-N-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• DTXSID10792166
• 666847-12-7
• N-Benzyl-N-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide

• Inchi： 1S/C17H19NO2S/c1-14(19)18(13-15-5-3-2-4-6-15)11-12-21-17-9-7-16(20)8-10-17/h2-10,20H,11-13H2,1H3
• InChI Key： FGNDONDOMNZJBF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)CCN(C(C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.11365002Da
• Monoisotopic Mass: 301.11365002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.8Ų